Cas no 941945-40-0 (N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-(prop-2-en-1-yl)ethanediamide)

• Product Name: N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-(prop-2-en-1-yl)ethanediamide
• CAS No: 941945-40-0
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 5501846
• Update Time: 2025-10-28

N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-(prop-2-en-1-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]-N-prop-2-enyloxamide
• N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-(prop-2-en-1-yl)ethanediamide

• Inchi： 1S/C18H23N3O3/c1-4-9-19-16(22)17(23)20-14-8-7-13-6-5-10-21(15(13)11-14)18(24)12(2)3/h4,7-8,11-12H,1,5-6,9-10H2,2-3H3,(H,19,22)(H,20,23)
• InChI Key： UZBYUJQRFRARJZ-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)C(NC1=CC2=C(C=C1)CCCN2C(=O)C(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-(prop-2-en-1-yl)ethanediamide

N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-(prop-2-en-1-yl)ethanediamide (CAS No. 941945-40-0)

The compound N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-(prop-2-en-1-yl)ethanediamide (CAS No. 941945-40-0) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of ethanediamides, which are known for their versatile reactivity and ability to form stable amide bonds. The molecule's structure incorporates a tetrahydroquinoline ring system, which is a common motif in many bioactive compounds due to its structural similarity to natural products and its ability to interact with biological targets.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders and cancer. The presence of the propenyl group (from prop-2-en-1-yl) introduces additional electronic and steric effects that can modulate the compound's bioavailability and pharmacokinetic properties. Furthermore, the 2-methylpropanoyl group adds a branched alkyl chain, which can enhance lipophilicity and improve membrane permeability—a critical factor for drug candidates.

One of the most intriguing aspects of this compound is its potential as a bioisostere or lead compound in medicinal chemistry. Bioisosteres are structural analogs that retain similar biological activity but differ in their physical properties, making them valuable for optimizing drug candidates. The combination of a tetrahydroquinoline core with an ethanediamide functionality creates a unique chemical entity that can be further modified to explore its therapeutic potential.

From a synthetic standpoint, the preparation of N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-(prop-2-en-1-yl)ethanediamide involves multi-step organic reactions that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the preparation of the tetrahydroquinoline ring system, followed by functionalization at the 7-position with an appropriate acylating agent (e.g., 2-methylpropanoyl chloride). Subsequent coupling reactions introduce the propenyl group and complete the ethanediamide structure.

Recent advancements in asymmetric synthesis have enabled researchers to access enantiomerically pure versions of this compound, which is crucial for studying its stereochemical influence on biological activity. For instance, studies have shown that certain enantiomers exhibit superior binding affinity to G-protein coupled receptors (GPCRs), making them promising candidates for treating conditions such as anxiety and depression.

In terms of applications, this compound has shown promise in anticancer research, where it has demonstrated selective cytotoxicity against various cancer cell lines. Preclinical data suggest that it may inhibit key enzymes involved in cell proliferation and apoptosis regulation. Additionally, its ability to modulate neuroreceptors makes it a candidate for treating neurodegenerative diseases such as Alzheimer's disease.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed favorable interactions with target proteins, providing insights into its mechanism of action at the molecular level. These findings are being leveraged to design more potent analogs with improved pharmacokinetic profiles.

In conclusion, N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-(prop-2-en-1-yl)ethanediamide (CAS No. 941945-40-0) represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure combines features that make it both chemically versatile and biologically active. As research continues to uncover its full potential, this compound stands as a testament to the power of modern medicinal chemistry in addressing complex therapeutic challenges.